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Compound of Interest |

Compound Name: Galnac-4S, NA
CAS No.: 157296-97-4
Cat. No.: B130262
. J

Executive Summary & Hazard Assessment

GalNAc-4S, Sodium Salt is a sulfated monosaccharide derivative commonly used as a
reference standard in glycobiology and chondroitin sulfate research.

Safety Profile: According to current GHS (Globally Harmonized System) and OSHA Hazard
Communication Standards, this substance is classified as Non-Hazardous. It is not a P-listed or
U-listed waste under RCRA (Resource Conservation and Recovery Act).

However, professional laboratory standards dictate that it be handled with specific protocols to
prevent environmental accumulation, drain clogging, or confusion with hazardous materials.

Physicochemical Properties & Waste Classification
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Property Data

Molecular Formula CsH14NNaOsS

Molecular Weight 323.25 g/mol

Solubility Highly soluble in water; Hygroscopic
RCRA Status Non-Hazardous (Not Listed)
Bioaccumulation Low (Biodegradable)

Storage -20°C (Desiccated)

Pre-Disposal Assessment: The "Chain of Custody”

Before disposal, you must categorize the waste based on its experimental context. The
chemical itself is benign, but its application dictates the disposal route.

Causality of Disposal Choice

» Why segregate? While GalNAc-4S is non-toxic, custodial staff cannot distinguish white
chemical powder from hazardous toxins. Therefore, it must never be disposed of in regular
trash bins.

o Why pH adjust? Sulfated sugars in solution can be slightly acidic; verifying pH prevents
damage to plumbing infrastructure.

Disposal Decision Matrix (Visualized)

The following workflow illustrates the logical path for determining the correct disposal method.
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Waste Generation: GalNAc-4S

Is it contaminated with
biologicals (cells, virus)?

NO: Chemical Stream

YES: Biohazard Stream

Step 1: Chemical Disinfection
(10% Bleach) or Autoclave

Liquid

Step 2: Red Biohazard Bin Solid (Powder/Residue) Liquid (Aqueous Solution)

l

Does facility permit
drain disposal of salts?

Step 1: Double Bag/Seal
in Clear Plastic

Step 2: Label 'Non-Hazardous
Chemical Waste'

Step 3: Handover to EHS Dilute 1:20 with water Collect in Carboy
(Do NOT use regular trash) Flush down sanitary sewer Label 'Non-Haz Aqueous Salts'
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Caption: Logical decision tree for GalNAc-4S waste streams. Always prioritize biological
decontamination if the reagent was used in cell culture.

Detailed Operational Protocols

Protocol A: Disposal of Pure Solid Reagent (Expired or
Excess)

Context: You have a vial of expired GalNAc-4S powder. Mechanism: Segregation prevents
"unknown white powder" alarms.

Containment: Keep the material in its original vial if possible. If the vial is broken, sweep the
powder into a high-density polyethylene (HDPE) bag.

Labeling: Deface the original commercial label. Apply a new label reading:

o Content: N-Acetyl-D-galactosamine-4-sulfate Na Salt[1][2]

o Hazard:[3][4] Non-Hazardous / Non-RCRA

Secondary Containment: Place the labeled container into your lab's dedicated "Non-
Hazardous Chemical Waste" box.

Handover: Schedule pickup with your facility's EHS (Environmental Health & Safety) team.

o Critical Note: Do not throw in the regular trash unless explicitly authorized by your facility's
waste management officer.

Protocol B: Disposal of Aqueous Solutions
(Buffers/Reactions)

Context: Leftover buffer containing GalNAc-4S after an enzymatic assay. Mechanism: Dilution
and dispersion.

o Check Regulations: Verify if your local municipality allows the discharge of dilute salt/sugar
solutions. (Most do for this compound).

¢ Dilution:
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o Run the cold water tap.
o Slowly pour the solution into the sink drain.

o Ratio: Flush with at least 20 volumes of water for every 1 volume of waste.

e Rinsing: Triple-rinse the empty container with water; the rinsate can also go down the drain.

o Container Disposal: Deface the label of the empty container and recycle it (if glass/plastic) or
place it in the trash.

Protocol C: Spills & Emergency Cleanup

Context: You dropped a 500mg vial, and powder is scattered on the bench.

PPE: Wear nitrile gloves and safety glasses. (Respiratory protection is only needed if large
dust clouds are generated, which is rare for this salt).

e Dry Clean-Up:

o Do not wet the powder initially (it will become sticky/tacky).

o Use a brush and dustpan or a dry paper towel to sweep up the bulk solid.
« Final Wipe: Wipe the surface with a damp paper towel to remove residue.

» Disposal: Place all cleanup materials (towels, gloves) into a sealable bag and dispose of as
solid chemical waste (Protocol A).

Scientific Rationale & Troubleshooting
Why is it "Non-Hazardous"?

GalNAc-4S is a sulfated derivative of N-acetylgalactosamine, a naturally occurring sugar found
in the human body (e.g., in chondroitin sulfate proteoglycans). It lacks the functional groups
associated with toxicity (heavy metals, cyanides, alkylating agents).

» Self-Validation: You can verify this by checking the pH of a 1% solution. It should be near
neutral (pH 6.0-7.5), confirming it is not a corrosive hazard.
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Common Pitfalls

e The "Biohazard" Confusion: If you added GalNAc-4S to a cell culture dish, the waste is now
Biohazardous (Category A or B depending on the cells). The chemical status is overridden by
the biological risk. You must autoclave or bleach the waste.

e Hygroscopicity: The sodium salt attracts water. If left open, the powder will turn into a sticky
gum. This does not change the disposal method but makes physical handling difficult.
Dissolve sticky residue in warm water for drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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